Cas no 85612-35-7 (benzyl 3-(3-indolyl)propionate)

benzyl 3-(3-indolyl)propionate structure
85612-35-7 structure
Product Name:benzyl 3-(3-indolyl)propionate
CAS No:85612-35-7
MF:C18H17NO2
MW:279.333084821701
CID:2044531
Update Time:2025-03-11

benzyl 3-(3-indolyl)propionate Chemical and Physical Properties

Names and Identifiers

    • benzyl 3-(3-indolyl)propionate
    • benzyl 3-indole propionate
    • Indobine
    • Benzyl 3-indolepropionate
    • 1H-Indole-3-propanoic acid, phenylmethyl ester
    • Inchi: 1S/C18H17NO2/c20-18(21-13-14-6-2-1-3-7-14)11-10-15-12-19-17-9-5-4-8-16(15)17/h1-9,12,19H,10-11,13H2
    • InChI Key: FLEDMTNAZUAUSS-UHFFFAOYSA-N
    • SMILES: O=C(OCC1C=CC=CC=1)CCC1C2C(=CC=CC=2)NC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • XLogP3: 2.387

Experimental Properties

  • Density: 1.204±0.06 g/cm3(Predicted)
  • Melting Point: 163-164 °C(Solv: methanol (67-56-1))
  • Boiling Point: 460.4±25.0 °C(Predicted)
  • pka: 17.11±0.30(Predicted)
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